N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2,3-Dimethoxy-2-methylpropyl)benzenesulfonamide” is a chemical compound . It is a derivative of benzenesulfonamide , which is a compound containing a sulfonamide group that is S-linked to a benzene ring .
Synthesis Analysis
The synthesis of benzenesulfonamide derivatives, including those similar to “N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide”, typically involves reactions of benzenesulfonyl chloride with different amines in the presence of suitable catalysts and conditions.Molecular Structure Analysis
The molecular formula of “N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide” is C12H18FNO4S . The average mass is 291.339 Da and the monoisotopic mass is 291.094055 Da .Scientific Research Applications
Synthesis and Biochemical Evaluation
N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide derivatives have been synthesized and evaluated for their biochemical properties. For example, Röver et al. (1997) detailed the synthesis of N-(4-phenylthiazol-2-yl)benzenesulfonamides as high-affinity inhibitors of kynurenine 3-hydroxylase, a key enzyme in the kynurenine pathway, which is significant in neurodegenerative diseases due to its role in metabolizing tryptophan into neuroactive compounds (Röver et al., 1997).
Antimicrobial and Enzyme Inhibition Activities
Abbasi et al. (2016) explored the synthesis of new N-(2,3-dimethylphenyl)benzenesulfonamide derivatives, assessing their antibacterial, α-glucosidase inhibition, and hemolytic studies. These compounds showed moderate to high activity against Gram-positive and Gram-negative bacterial strains, indicating their potential as antimicrobial agents and enzyme inhibitors (Abbasi et al., 2016).
Anticancer Activity
González-Álvarez et al. (2013) investigated mixed-ligand copper(II)-sulfonamide complexes for their DNA binding, cleavage, genotoxicity, and anticancer activity. The study highlighted the importance of the sulfonamide derivative in determining the complexes' interaction with DNA and their subsequent biological activities, showcasing the potential of sulfonamide derivatives in anticancer research (González-Álvarez et al., 2013).
Pharmacokinetics and Metabolism
Beconi et al. (2012) explored the metabolism and pharmacokinetics of JM6, a compound closely related to N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide, in mice. Their findings clarified the metabolic pathways of JM6, contributing to a better understanding of its pharmacological profile and emphasizing the importance of comprehensive metabolic studies in drug development (Beconi et al., 2012).
Mechanism of Action
Target of Action
The primary target of N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide is carbonic anhydrase IX . Carbonic anhydrase IX is a protein that is overexpressed in many solid tumors . This protein plays a crucial role in tumor cell metabolism, particularly in conditions of hypoxia .
Mode of Action
N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide interacts with carbonic anhydrase IX by inhibiting its activity . This inhibition disrupts the tumor cells’ metabolic processes, leading to a decrease in cell proliferation .
Biochemical Pathways
The inhibition of carbonic anhydrase IX affects the biochemical pathway of anaerobic glycolysis in tumor cells . This disruption leads to significant changes in the pH within the tumor cells, which can inhibit their growth and proliferation .
Result of Action
The inhibition of carbonic anhydrase IX by N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide results in a decrease in tumor cell proliferation . This can lead to a reduction in tumor size and potentially halt the progression of the disease .
Action Environment
The action of N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide can be influenced by various environmental factors. For instance, the pH within the tumor cells can affect the compound’s efficacy Additionally, the stability of the compound may be affected by factors such as temperature and light exposure
properties
IUPAC Name |
N-(2,3-dimethoxy-2-methylpropyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO4S/c1-12(17-3,10-16-2)9-13-18(14,15)11-7-5-4-6-8-11/h4-8,13H,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTEHJIYNZBWKGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)C1=CC=CC=C1)(COC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.